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Compound of Interest

Compound Name: 4-Azaspiro[2.5]octane-5,7-dione

CAS No.: 1105663-34-0

Cat. No.: B1444754

Get Quote

Executive Summary
4-Azaspiro[2.5]octane-5,7-dione (CAS: 1105663-34-0) is a specialized spirocyclic scaffold

characterized by the fusion of a strained cyclopropane ring to a six-membered nitrogen-

containing dione ring (specifically a piperidine-dione derivative).[1][2][3][4][5][6][7][8] This

compound belongs to the class of "privileged scaffolds" in medicinal chemistry due to its

inherent three-dimensional rigidity and the presence of orthogonal functional vectors (hydrogen

bond donor/acceptor sites).

This guide synthesizes the physicochemical properties, structural dynamics, and synthetic

methodologies for 4-Azaspiro[2.5]octane-5,7-dione, serving as a reference for its application

in fragment-based drug discovery (FBDD) and the synthesis of complex heterocyclic

pharmaceutical intermediates.

Chemical Identity & Physical Specifications
The compound is defined by its spiro-quaternary carbon, which locks the molecular

conformation, reducing the entropic penalty upon binding to biological targets.
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Table 1: Physicochemical Specifications

Property Specification Source/Computation

IUPAC Name
4-Azaspiro[2.5]octane-5,7-

dione
PubChem [1]

CAS Number 1105663-34-0 BenchChem [2]

Molecular Formula C₇H₉NO₂ PubChem [1]

Molecular Weight 139.15 g/mol PubChem [1]

Exact Mass 139.0633 Da PubChem [1]

Physical State Solid (Crystalline/Precipitate) Inferred from purification [2]

Solubility
Soluble in DCM, EtOAc,

MeOH; Low in Water
Experimental Inference

LogP (XLogP3) -0.4 (Hydrophilic) PubChem [1]

TPSA 38.3 Å² Computed [1]

H-Bond Donors 1 (Amide NH) Structure Analysis

H-Bond Acceptors 2 (Carbonyl Oxygens) Structure Analysis

InChI Key
QIUDDRZYNHAITK-

UHFFFAOYSA-N
PubChem [1]

Structural Characterization & Topology
The core architecture of 4-Azaspiro[2.5]octane-5,7-dione features a unique spiro[2.5]

junction.[1] Unlike standard glutarimides, the nitrogen atom in this scaffold is directly bonded to

the spiro-carbon (C3 of the cyclopropane, C4 of the heterocycle), creating a distinct electronic

environment.

2.1 Structural Connectivity
Ring A (Cyclopropane): Provides significant ring strain (~27.5 kcal/mol), enhancing reactivity

and metabolic stability against oxidative metabolism at the spiro center.
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Ring B (Heterocycle): A 6-membered ring containing two carbonyl groups at positions 5 and

7, and a nitrogen atom at position 4. The arrangement suggests a lactam-ketone hybrid

rather than a symmetric imide, influencing its pKa and nucleophilic susceptibility.

2.2 Visual Topology (Graphviz)

Figure 1: Connectivity of 4-Azaspiro[2.5]octane-5,7-dione. Note the N-Spiro linkage.
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Synthetic Methodologies & Production
The synthesis of 4-Azaspiro[2.5]octane-5,7-dione is non-trivial due to the formation of the

quaternary spiro-center. Methodologies typically employ cyclopropane derivatives as pre-

formed building blocks to avoid the high-energy barrier of closing the three-membered ring at a

later stage.

3.1 Strategic Approaches
Cyclopropane Building Block Route: Utilization of 1,1-disubstituted cyclopropanes (e.g., 1-

aminomethyl-cyclopropane-acetic acid derivatives) followed by cyclization.

Guareschi-Thorpe Condensation: Reaction of cyclopropanecarbonyl derivatives with

cyanoacetamide or similar active methylene compounds, followed by hydrolysis and

decarboxylation.

3.2 Synthesis Workflow
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The following diagram outlines a generalized high-yield synthetic pathway adapted from related

spiro-dione syntheses [2, 3].

Figure 2: General Synthetic Strategy for Spiro-Dione Construction.
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Key Experimental Considerations:
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Moisture Sensitivity: The dione functionality can be susceptible to hydrolysis under strongly

basic conditions. Anhydrous conditions are recommended during the cyclization step.[1]

Purification: Due to its polarity (LogP -0.4), the compound is best purified via recrystallization

from polar aprotic solvents (e.g., Ethyl Acetate) rather than aqueous workups which may

lead to product loss [2].

Reactivity Profile & Stability
As a chemical intermediate, 4-Azaspiro[2.5]octane-5,7-dione exhibits distinct reactivity driven

by the ring strain and the electrophilicity of its carbonyls.

4.1 Nucleophilic Susceptibility
The carbonyl groups at positions 5 and 7 are electrophilic. However, the steric bulk of the spiro-

cyclopropane ring at position 3 (adjacent to Nitrogen) may kinetically shield the N-C bond,

directing nucleophilic attack preferentially to the C7 carbonyl.

4.2 Reduction Pathways
The compound serves as a precursor for 4-azaspiro[2.5]octane (the fully reduced amine) or

diaza analogs. Reduction is typically achieved using strong hydride donors like Lithium

Aluminum Hydride (LiAlH₄) in refluxing THF [3].

Figure 3: Primary Reactivity Pathways: Reduction and Ring Opening.
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[6][7]
Handling & Safety Protocols
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Hazard Classification (GHS): Based on structural analogs and available data [1], the compound

is classified as an Irritant.

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Storage Conditions:

Temperature: 2-8°C (Refrigerate).

Atmosphere: Inert gas (Argon/Nitrogen) recommended to prevent moisture absorption and

hydrolysis of the imide/amide bonds.

Container: Tightly sealed glass vial; avoid prolonged exposure to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/70700750
https://pubchem.ncbi.nlm.nih.gov/compound/70700750
https://pmc.ncbi.nlm.nih.gov/articles/PMC3754844/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3754844/
https://patents.google.com/patent/CN111943894A/en
https://patents.google.com/patent/CN111943894A/en
https://pubchemlite.lcsb.uni.lu/e/compound/11665409
https://pubchemlite.lcsb.uni.lu/e/compound/59558338
https://www.benchchem.com/product/b1444754/docs#comprehensive-characterization-of-4-azaspiro-2-5-octane-5-7-dione
https://www.benchchem.com/product/b1444754/docs#comprehensive-characterization-of-4-azaspiro-2-5-octane-5-7-dione
https://www.benchchem.com/product/b1444754/docs#comprehensive-characterization-of-4-azaspiro-2-5-octane-5-7-dione
https://www.benchchem.com/product/b1444754/docs#comprehensive-characterization-of-4-azaspiro-2-5-octane-5-7-dione
https://www.benchchem.com/product/b1444754?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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